5-Chloro-2-cyclopropoxy-N-methylaniline
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Description
5-Chloro-2-cyclopropoxy-N-methylaniline is a substituted aniline derivative featuring a chloro group at the 5-position, a cyclopropoxy ether at the 2-position, and an N-methyl substituent on the amine. This compound’s unique structure confers distinct electronic and steric properties, making it relevant in pharmaceutical and agrochemical research.
Properties
Molecular Formula |
C10H12ClNO |
|---|---|
Molecular Weight |
197.66 g/mol |
IUPAC Name |
5-chloro-2-cyclopropyloxy-N-methylaniline |
InChI |
InChI=1S/C10H12ClNO/c1-12-9-6-7(11)2-5-10(9)13-8-3-4-8/h2,5-6,8,12H,3-4H2,1H3 |
InChI Key |
BAHWASWFHBWCCQ-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=C(C=CC(=C1)Cl)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Chloro-2-cyclopropoxy-N-methylaniline typically involves the following steps:
Starting Materials: The synthesis begins with commercially available 5-chloro-2-nitroaniline.
Reduction: The nitro group is reduced to an amine using a reducing agent such as hydrogen gas in the presence of a palladium catalyst.
Cyclopropoxylation: The amine is then reacted with cyclopropyl bromide in the presence of a base like potassium carbonate to introduce the cyclopropoxy group.
Methylation: Finally, the amine is methylated using methyl iodide in the presence of a base such as sodium hydride.
Industrial Production Methods
Industrial production methods for 5-Chloro-2-cyclopropoxy-N-methylaniline are similar to the laboratory synthesis but are scaled up and optimized for efficiency and cost-effectiveness. This often involves continuous flow reactors and automated systems to ensure consistent quality and yield.
Chemical Reactions Analysis
Types of Reactions
5-Chloro-2-cyclopropoxy-N-methylaniline undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinone derivatives.
Reduction: Reduction reactions can convert it to its corresponding amine derivatives.
Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas with a palladium catalyst are used.
Substitution: Nucleophilic substitution reactions often use reagents like sodium amide or thiourea.
Major Products
Oxidation: Quinone derivatives.
Reduction: Amine derivatives.
Substitution: Various substituted aniline derivatives depending on the nucleophile used.
Scientific Research Applications
5-Chloro-2-cyclopropoxy-N-methylaniline has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 5-Chloro-2-cyclopropoxy-N-methylaniline involves its interaction with specific molecular targets:
Molecular Targets: The compound may interact with enzymes or receptors, altering their activity.
Pathways Involved: It can modulate signaling pathways related to cell growth, apoptosis, and metabolism.
Comparison with Similar Compounds
Key Differences and Implications
Substituent Effects on Reactivity: The cyclopropoxy group in the target compound introduces greater steric hindrance compared to smaller substituents like methoxy or methyl. N-Methylation diminishes hydrogen-bonding capacity, which may reduce binding affinity to biological targets but improve blood-brain barrier penetration compared to primary amines (e.g., 5-chloro-2-methylaniline) .
Metabolic Stability and Toxicity: Primary amines like 4-chloro-2-methylaniline are metabolically activated to hydroxylamino intermediates (e.g., 5-chloro-2-hydroxylaminotoluene), which bind to DNA and proteins, posing carcinogenic risks . The N-methyl group in the target compound likely mitigates this by blocking N-oxidation pathways.
Lipophilicity and Bioavailability: Compounds with extended alkyl chains or aromatic substituents (e.g., 5-Chloro-N-[2-(2-methoxyphenoxy)propyl]-2-methylaniline) exhibit higher lipophilicity (XLogP3: 5) compared to the target compound, favoring membrane permeability but risking off-target effects .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
